Cas no 1115999-14-8 (N-[1-(3,4-dimethoxyphenyl)ethyl]-1-[6-(4-ethylphenoxy)pyrimidin-4-yl]piperidine-4-carboxamide)

N-[1-(3,4-dimethoxyphenyl)ethyl]-1-[6-(4-ethylphenoxy)pyrimidin-4-yl]piperidine-4-carboxamide structure

1115999-14-8 structure

Product Name:N-[1-(3,4-dimethoxyphenyl)ethyl]-1-[6-(4-ethylphenoxy)pyrimidin-4-yl]piperidine-4-carboxamide

CAS No:1115999-14-8

Molecular Formula:C₂₈H₃₄N₄O₄

Molecular Weight:490.593966960907

CID:5820150

PubChem ID:49664051

N-[1-(3,4-dimethoxyphenyl)ethyl]-1-[6-(4-ethylphenoxy)pyrimidin-4-yl]piperidine-4-carboxamide Properties

Names and Identifiers

- N-[1-(3,4-dimethoxyphenyl)ethyl]-1-[6-(4-ethylphenoxy)pyrimidin-4-yl]piperidine-4-carboxamide
- VU0623932-1
- N-(1-(3,4-dimethoxyphenyl)ethyl)-1-(6-(4-ethylphenoxy)pyrimidin-4-yl)piperidine-4-carboxamide
- F3406-6407
- AKOS005056705
- 1115999-14-8
- InChIKey： DMHARBBMNKBNAI-UHFFFAOYSA-N
- Inchi： 1S/C28H34N4O4/c1-5-20-6-9-23(10-7-20)36-27-17-26(29-18-30-27)32-14-12-21(13-15-32)28(33)31-19(2)22-8-11-24(34-3)25(16-22)35-4/h6-11,16-19,21H,5,12-15H2,1-4H3,(H,31,33)
- SMILES： N1(C2=CC(OC3=CC=C(CC)C=C3)=NC=N2)CCC(C(NC(C2=CC=C(OC)C(OC)=C2)C)=O)CC1

Computed Properties

Exact Mass: 490.25800558g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Rotatable Bond Count: 9
Monoisotopic Mass: 490.25800558g/mol
Heavy Atom Count: 36
Complexity: 666
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.9
Topological Polar Surface Area: 85.8Å²

N-[1-(3,4-dimethoxyphenyl)ethyl]-1-[6-(4-ethylphenoxy)pyrimidin-4-yl]piperidine-4-carboxamide Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Life Chemicals	F3406-6407-2μmol	N-[1-(3,4-dimethoxyphenyl)ethyl]-1-[6-(4-ethylphenoxy)pyrimidin-4-yl]piperidine-4-carboxamide	1115999-14-8		2μmol	$57.0	2023-09-10

N-[1-(3,4-dimethoxyphenyl)ethyl]-1-[6-(4-ethylphenoxy)pyrimidin-4-yl]piperidine-4-carboxamide Related Literature

1. Acceleration of ammonium phosphate hydrolysis using TiO2 microspheres as a catalyst for hydrogen production†

Ayman H. Zaki,Aya El-Shafeay,Yasser M. Gadelhak,Enas Ahmed,M. O. Abdel-Salam,M. Sobhi,S. I. El-dek Nanoscale Adv., 2020,2, 2080-2086
2. 86. Studies in the sterol group. Part XXIX. The constitution of the isomeric ethers of cholesterol

J. Chem. Soc., 1937, 406-409
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5. Encapsulation of doxorubicin within multifunctional gadolinium-loaded dendrimer nanocomplexes for targeted theranostics of cancer cells†

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6. 8. The kinetics and mechanisms of aromatic halogen substitution. Part II. Partial rate factors for the acid-catalysed bromination of toluene by hypobromous acid

J. Chem. Soc., 1956, 36-40
7. Direct synthesis of ethanol via CO2 hydrogenation using supported gold catalysts†

Qingyuan Bi,Guoheng Yin,Wenli Zhao Chem. Commun., 2016,52, 14226-14229
8. Inside front cover

Phys. Chem. Chem. Phys., 2022,24, 25678-25678
9. 1, 2-, 1, 3- and 1, 4-Cyclohexanedicarboxylates of Cd and Mn with chain and layered structures†

A. Thirumurugan,M. B. Avinash,C. N. R. Rao Dalton Trans., 2006, 221-228
10. Contents list

J. Mater. Chem. B, 2014,2, 5485-5491

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